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Introduction
S18-000003 is a potent, selective, and orally active inhibitor of the Retinoic Acid Receptor-

related Orphan Receptor gamma t (RORγt). RORγt is a critical transcription factor that governs

the differentiation and function of T helper 17 (Th17) cells.[1] These cells are key drivers of

inflammation in a variety of autoimmune diseases, including psoriasis, rheumatoid arthritis, and

multiple sclerosis, primarily through their production of pro-inflammatory cytokines such as

Interleukin-17 (IL-17). By antagonizing RORγt, S18-000003 effectively suppresses the Th17

pathway, leading to a reduction in IL-17 production and subsequent amelioration of

inflammatory responses.[2] These characteristics make S18-000003 a valuable research tool

for investigating the role of the Th17/IL-17 axis in autoimmune and inflammatory disorders and

for the preclinical evaluation of potential therapeutic agents.

Mechanism of Action
S18-000003 functions as a RORγt antagonist, directly inhibiting its transcriptional activity. This

leads to the suppression of the genetic program responsible for Th17 cell differentiation and the

subsequent production of pro-inflammatory cytokines. The primary mechanism involves the

inhibition of Il17a gene transcription, which consequently reduces the secretion of IL-17A.[3]

This targeted action on the master regulator of Th17 cells allows for the specific investigation of

this pathway in various disease models.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b610623?utm_src=pdf-interest
https://www.benchchem.com/product/b610623?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6902858/
https://www.benchchem.com/product/b610623?utm_src=pdf-body
https://imavita.com/applis/dermatology/psoriasis-mouse-models/il-23-induced-psoriasis-mouse-model/
https://www.benchchem.com/product/b610623?utm_src=pdf-body
https://www.benchchem.com/product/b610623?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18579711/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
The following tables summarize the key in vitro and in vivo activities of S18-000003.

In Vitro Activity of S18-000003

Assay IC50 Value

Human RORγt-GAL4 Promoter Reporter Assay 29 nM

Human Th17 Differentiation 13 nM

Mouse RORγt-dependent Transactivation 0.34 µM

Mouse Th17 Cell Differentiation 0.20 µM

Human RORγt Competitive Binding Assay <30 nM

In Vivo Activity and Pharmacokinetics of

S18-000003

Parameter Value/Effect

Oral Bioavailability (Rat) 54.5%

IL-17 Production in IL-23-Challenged Mice Dose-dependent inhibition

TPA-Induced Psoriasis Model (Topical

Application)
Dose-dependent therapeutic effect

Signaling Pathway
The following diagram illustrates the signaling pathway inhibited by S18-000003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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